Cas no 661470-57-1 (9-Thia-3,7-diazabicyclo[3.3.1]nonane, 3-(phenylmethyl)-)

• Product Name: 9-Thia-3,7-diazabicyclo[3.3.1]nonane, 3-(phenylmethyl)-
• CAS No: 661470-57-1
• MF: C₁₃H₁₈N₂S
• MW: 234.360421657562
• CID: 1703881
• Update Time: 2024-08-31

9-Thia-3,7-diazabicyclo[3.3.1]nonane, 3-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 9-Thia-3,7-diazabicyclo[3.3.1]nonane, 3-(phenylmethyl)-

• Inchi： 1S/C13H18N2S/c1-2-4-11(5-3-1)8-15-9-12-6-14-7-13(10-15)16-12/h1-5,12-14H,6-10H2
• InChI Key： IUYZAOAAKMGDFB-UHFFFAOYSA-N
• SMILES： C12SC(CNC1)CN(CC1=CC=CC=C1)C2

Computed Properties

• Exact Mass: 234.11924

Experimental Properties

• Density: 1.140±0.06 g/cm3(Predicted)
• Boiling Point: 358.5±42.0 °C(Predicted)
• PSA: 15.27
• pka: 8.58±0.20(Predicted)